Cas no 162174-71-2 (2H-Pyran-2-one, 4-hydroxy-6-[1-(phenylmethyl)propyl]-)

• Product Name: 2H-Pyran-2-one, 4-hydroxy-6-[1-(phenylmethyl)propyl]-
• CAS No: 162174-71-2
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 1342253
• Update Time: 2024-08-17

2H-Pyran-2-one, 4-hydroxy-6-[1-(phenylmethyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-hydroxy-6-[1-(phenylmethyl)propyl]-

• Inchi： 1S/C15H16O3/c1-2-12(8-11-6-4-3-5-7-11)14-9-13(16)10-15(17)18-14/h3-7,9-10,12,16H,2,8H2,1H3
• InChI Key： KQBQQCNEFJMCES-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C(CC2=CC=CC=C2)CC)=CC(O)=C1

Computed Properties

• Exact Mass: 244.10998

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 398.5±42.0 °C(Predicted)
• PSA: 46.53
• pka: 5.10±0.30(Predicted)